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Bis(tributylstannyl)ethene

Cat. No.: B076539 Get Quote

An In-depth Technical Guide to the Stability and Storage of trans-1,2-
Bis(tributylstannyl)ethene

For Researchers, Scientists, and Drug Development Professionals

Abstract
trans-1,2-Bis(tributylstannyl)ethene is a versatile organotin reagent widely utilized in organic

synthesis, particularly in Stille coupling reactions to form carbon-carbon bonds. As with many

organostannanes, its stability and proper storage are critical for ensuring its reactivity, purity,

and the safety of laboratory personnel. This guide provides a comprehensive overview of the

known stability characteristics and recommended storage and handling procedures for trans-
1,2-Bis(tributylstannyl)ethene. While quantitative decomposition data is not readily available

in public literature, this document consolidates safety information and best practices from

various sources to offer a detailed protocol for its management in a research and development

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of trans-1,2-
Bis(tributylstannyl)ethene is presented in Table 1. These properties are essential for its

proper handling and in designing experimental setups.
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Property Value Reference(s)

Molecular Formula C₂₆H₅₆Sn₂ [1][2]

Molecular Weight 606.14 g/mol [2]

Appearance
Colorless to pale yellow

transparent liquid

Density 1.132 - 1.15 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.494 - 1.503 [1][2]

Boiling Point 185 °C at 0.01 mmHg [2]

Melting Point 180-182 °C [2]

Solubility

Miscible with tetrahydrofuran

and dimethylformamide.

Slightly miscible with water.

[2][3]

CAS Number 14275-61-7 [1][2]

Stability Profile
trans-1,2-Bis(tributylstannyl)ethene is sensitive to both air and moisture.[2] Organotin

compounds, in general, can be unstable under various conditions, leading to degradation and

the formation of impurities that can affect experimental outcomes.

Air Sensitivity: Exposure to oxygen can lead to the oxidation of the tin-carbon bond. It is

recommended to handle the compound under an inert atmosphere.

Moisture Sensitivity: The presence of water can lead to hydrolysis of the tributyltin group.[4]

Organotin hydrides, a related class of compounds, are known to react with water to produce

flammable hydrogen gas.[4] While this specific compound is not a hydride, caution is still

warranted.

Light Sensitivity: While specific data on the photosensitivity of trans-1,2-
Bis(tributylstannyl)ethene is not detailed in the available literature, it is a general best
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practice to store sensitive chemical reagents in amber vials or in the dark to prevent potential

light-induced decomposition.

Thermal Stability: The compound has a high boiling point, suggesting it is relatively stable at

room temperature for short periods. However, for long-term storage, refrigeration is

recommended.[1][2]

Recommended Storage Protocols
Proper storage is paramount to maintain the integrity of trans-1,2-Bis(tributylstannyl)ethene.

The following conditions are recommended based on supplier information and general

guidelines for organotin compounds.

Parameter Recommendation Rationale Reference(s)

Temperature 2-8 °C (Refrigerated)

To minimize potential

thermal degradation

and maintain long-

term stability.

[1][2]

Atmosphere
Inert Atmosphere

(Argon or Nitrogen)

To prevent oxidation

and hydrolysis due to

air and moisture

sensitivity.

[3]

Container

Tightly sealed, amber

glass bottle (e.g.,

Sure/Seal™ bottle)

To protect from light

and prevent

contamination from air

and moisture.

[5][6]

Location

Well-ventilated,

designated chemical

storage area

To ensure safety and

prevent exposure in

case of a leak.

[6]

A logical workflow for the storage of trans-1,2-Bis(tributylstannyl)ethene is depicted in the

following diagram.
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Storage Protocol for trans-1,2-Bis(tributylstannyl)ethene

Receive Compound

Inspect Container Seal

Seal Intact?

Store in Refrigerator (2-8 °C)
under Inert Atmosphere

Yes

Seal Broken/Compromised

No

Log in Chemical Inventory Contact Supplier and Quarantine
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Experimental Workflow: Reagent Transfer

Prepare Dry Glassware
under Inert Atmosphere

Puncture Sure/Seal™ Septum
with Inert Gas Inlet Needle

Insert Dry Syringe with Needle

Withdraw Required Volume of Reagent

Transfer Reagent to Reaction Flask

Quench Syringe and Needle
with an Appropriate Solvent

Reseal Sure/Seal™ Bottle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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